methyl 2-{[(1-benzyl-2,3-dimethyl-1H-indol-5-yl)carbonyl]amino}-4,5-dimethoxybenzoate
Description
Synthesis Analysis
Several synthetic approaches have been explored for the preparation of indazole-containing compounds, including indazoles. One notable method involves Cu(OAc)₂-catalyzed N–N bond formation using oxygen as the terminal oxidant. In this context, 2-(methylamino)benzonitrile reacts with an organometallic reagent to form N–H ketimine species, followed by Cu(OAc)₂-catalyzed reaction to yield a diverse range of 1H-indazoles in good to excellent yields .
Molecular Structure Analysis
The molecular formula of methyl 2-{[(1-benzyl-2,3-dimethyl-1H-indol-5-yl)carbonyl]amino}-4,5-dimethoxybenzoate is C₁₇H₁₄N₃O₂Cl . Its melting point lies within the range of 211–213°C . Key spectroscopic data include FT-IR peaks at 3061 cm⁻¹ (Ar-H stretch), 1538 cm⁻¹ (Ar-C stretch), 3369 cm⁻¹ (NH stretch), 1646 cm⁻¹ (NH bend), and 1705 cm⁻¹ (C=O stretch). The ¹H-NMR spectrum reveals characteristic peaks at δ 4.69 (s, 2H, CH₂-H), δ 6.68 (d, 2H, J = 10.3 Hz, CH-H), δ 7.27 (s, 4H, Ar-H), δ 7.50 (d, 2H, J = 12.4 Hz, Ar-H), δ 7.88 (d, 2H, J = 14.1 Hz, Ar-H), δ 8.25 (s, 1H, NH-H), and δ 9.10 (s, 1H, NOH-H). Mass spectrometry data include peaks at m/z 327 (57%) [M+], 329 (21%) [M+ +2], 267 (37), 201 (45), 159 (26), 115 (100), 77 (37), and 39 (26) .
Properties
IUPAC Name |
methyl 2-[(1-benzyl-2,3-dimethylindole-5-carbonyl)amino]-4,5-dimethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N2O5/c1-17-18(2)30(16-19-9-7-6-8-10-19)24-12-11-20(13-21(17)24)27(31)29-23-15-26(34-4)25(33-3)14-22(23)28(32)35-5/h6-15H,16H2,1-5H3,(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWFCIDJIYUMAEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C2=C1C=C(C=C2)C(=O)NC3=CC(=C(C=C3C(=O)OC)OC)OC)CC4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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